Fraxamoside

Chinese Name

Fraxamoside

English Name

Fraxamoside

标识符

CAS No.

326594-34-7

Molecular Formula

C25H30O13

Molecular Weight

538.5020

Compound details reference Kuujia Chemical Encyclopedia: 326594-34-7

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

18%

14/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled14

druglikeness.missing64

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

554.5000

druglikeness.valid

TPSA

229.9800

druglikeness.valid

pKa_acidic

pKa_basic

LogP

-2.0000

druglikeness.valid

LogD

-2.5000

druglikeness.valid

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

Low

druglikeness.valid

corneal_permeability

HIA

Low

druglikeness.valid

bioavailability

PPB

tissue_distribution

blood_brain_barrier

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

CYP1A2_inhibitor

CYP2C9_substrate

CYP2C9_inhibitor

CYP2C19_substrate

CYP2C19_inhibitor

CYP2D6_substrate

CYP2D6_inhibitor

CYP3A4_substrate

CYP3A4_inhibitor

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

micronucleus_test

chromosomal_aberration

DNA_damage

carcinogenicity

LD50_oral

LD50_iv

hepatotoxicity

cardiotoxicity

nephrotoxicity

neurotoxicity

hERG_inhibition

Pgp_substrate

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

druglikeness.valid

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

阿尔茨海默病

Alzheimer's Disease

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

炎症性肠病

Inflammatory Bowel Disease

Corresponding Targets:

AMPK (PRKAA1)NOTCH1 (NOTCH1)IDO1 (IDO1)

非酒精性脂肪性肝炎

Non-alcoholic Steatohepatitis

Corresponding Targets:

AMPK (PRKAA1)CES1 (CES1)PTPN1 (PTPN1)

类风湿关节炎

Rheumatoid arthritis

Corresponding Targets:

AMPK (PRKAA1)IDO1 (IDO1)TLR4 (TLR4)

糖尿病性肾病

Diabetic Nephropathy

Corresponding Targets:

AMPK (PRKAA1)PRKCA (PRKCA)ALOX5 (ALOX5)

Plant Sources

No plant sources

Fraxamoside

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Fraxamoside

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.71%5/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution17%1/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A40%0/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration0%0/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity0%0/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.0%0/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski6%1/16 druglikeness.fields

Risk Assessment

相关化合物